3-(2H-1,3-benzodioxol-5-yl)-1-[(1-hydroxycyclopentyl)methyl]urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[(1-hydroxycyclopentyl)methyl]urea
• InChI: InChI=1S/C14H18N2O4/c17-13(15-8-14(18)5-1-2-6-14)16-10-3-4-11-12(7-10)20-9-19-11/h3-4,7,18H,1-2,5-6,8-9H2,(H2,15,16,17)
• InChI Key: DSVPACXCVXPZAT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNC(=O)NC2=CC3=C(C=C2)OCO3)O
• Molecular Formula: C14H18N2O4
• Molecular Weight: 278.30 g/mol
• CAS No.: 1219903-91-9

Description

3-(2H-1,3-Benzodioxol-5-yl)-1-[(1-hydroxycyclopentyl)methyl]urea is a synthetic organic compound characterized by a benzodioxol moiety linked to a urea functional group. The benzodioxol ring (a fused bicyclic structure with two oxygen atoms) is substituted at the 5-position, while the urea group is modified with a 1-hydroxycyclopentylmethyl substituent. The hydroxycyclopentylmethyl side chain may influence solubility, metabolic stability, or binding affinity compared to simpler alkyl substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2H-1,3-benzodioxol-5-yl)-1-[(1-hydroxycyclopentyl)methyl]urea typically involves the following steps:

Formation of the Benzodioxole Ring: The benzodioxole ring can be synthesized through the cyclization of catechol with formaldehyde under acidic conditions.

Introduction of the Cyclopentyl Group: The cyclopentyl group is introduced via a Grignard reaction, where cyclopentylmagnesium bromide reacts with an appropriate aldehyde or ketone to form the corresponding alcohol.

Urea Formation: The final step involves the reaction of the benzodioxole derivative with the cyclopentyl alcohol in the presence of a urea derivative, such as isocyanate, under controlled temperature and pH conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of advanced catalysts, continuous flow reactors, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-(2H-1,3-benzodioxol-5-yl)-1-[(1-hydroxycyclopentyl)methyl]urea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into its corresponding amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur at the urea moiety, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Ketones, carboxylic acids.

Reduction: Amines, alcohols.

Substitution: Various urea derivatives.

Scientific Research Applications

3-(2H-1,3-benzodioxol-5-yl)-1-[(1-hydroxycyclopentyl)methyl]urea has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of novel materials and polymers with specific properties.

Mechanism of Action

The mechanism of action of 3-(2H-1,3-benzodioxol-5-yl)-1-[(1-hydroxycyclopentyl)methyl]urea involves its interaction with specific molecular targets, such as enzymes or receptors. The benzodioxole ring may facilitate binding to aromatic amino acid residues, while the cyclopentyl group can enhance hydrophobic interactions. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound shares structural motifs with several analogs, though differences in substituents and functional groups lead to varied physicochemical and biological properties. Below is a comparative analysis based on available literature:

Compound Name	Core Structure	Key Substituents	Functional Groups	Potential Applications
3-(2H-1,3-Benzodioxol-5-yl)-1-[(1-hydroxycyclopentyl)methyl]urea (Target)	Benzodioxol + Urea	1-Hydroxycyclopentylmethyl	Urea, Benzodioxol, Cyclopentanol	Enzyme inhibition, receptor modulation
1-(2H-1,3-Benzodioxol-5-yl)-N-methylbutan-2-amine	Benzodioxol + Alkylamine	Methyl, butan-2-amine	Amine, Benzodioxol	CNS activity (e.g., stimulant analogs)
1-(2H-1,3-Benzodioxol-5-yl)-2-(methylamino)butan-1-one	Benzodioxol + Ketone	Methylamino, butan-1-one	Ketone, Amine, Benzodioxol	Metabolic intermediates or prodrugs
3-(2H-1,3-Benzodioxol-5-yl)-1-[4-({4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]urea	Benzodioxol + Urea + Heterocycles	Imidazole-oxadiazole-phenyl	Urea, Benzodioxol, Oxadiazole, Imidazole	Multitarget ligands (e.g., kinase inhibition)

Key Observations

Functional Group Variations: The urea group in the target compound and the analog may enable hydrogen bonding with biological targets, contrasting with the amine () or ketone () groups, which have distinct electronic and steric profiles.

Heterocyclic Extensions: The compound incorporates imidazole and oxadiazole rings, which are known to enhance binding affinity in kinase or protease inhibitors . This contrasts with the simpler substituents in the target compound, suggesting divergent therapeutic niches.

Physicochemical and Pharmacokinetic Considerations

• Solubility: The hydroxyl group in the target compound’s cyclopentylmethyl chain likely increases aqueous solubility relative to the methylamino-ketone derivative (), which may exhibit higher lipophilicity.
• Metabolic Stability : Urea derivatives (target and ) are generally more resistant to enzymatic degradation than amine analogs (), which are prone to oxidation or deamination .
• Bioactivity: Benzodioxol-urea hybrids (target and ) are plausible candidates for targeting enzymes like carbonic anhydrases or kinases, whereas benzodioxol-amines () align with neurotransmitter analogs (e.g., monoamine oxidase substrates) .

Biological Activity

The compound 3-(2H-1,3-benzodioxol-5-yl)-1-[(1-hydroxycyclopentyl)methyl]urea is a member of the benzodioxole family, known for its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{13}H_{15}N_{2}O_{4}$ with a molecular weight of approximately 253.27 g/mol. The structure includes a benzodioxole moiety, which is often associated with various biological activities, including antidiabetic and anticancer effects.

Antidiabetic Effects

Recent studies have highlighted the potential of benzodioxole derivatives in managing diabetes. A related compound demonstrated significant inhibition of α-amylase, an enzyme critical in carbohydrate metabolism. The IC50 values for this inhibition were reported to be as low as 0.68 µM, indicating strong efficacy in preventing starch breakdown into glucose . This suggests that derivatives like 3-(2H-1,3-benzodioxol-5-yl)-1-[(1-hydroxycyclopentyl)methyl]urea may exhibit similar antidiabetic properties.

Anticancer Activity

The anticancer potential of benzodioxole derivatives has also been investigated. In vitro studies have shown that certain compounds within this class can inhibit the growth of various cancer cell lines while maintaining low toxicity to normal cells. For instance, compounds with similar structures have shown IC50 values ranging from 26 to 65 µM against cancer cells . This highlights the importance of further research into the anticancer mechanisms of 3-(2H-1,3-benzodioxol-5-yl)-1-[(1-hydroxycyclopentyl)methyl]urea.

The biological activity of benzodioxole derivatives can be attributed to their ability to interact with specific biological pathways:

• Inhibition of Enzymatic Activity : Compounds like 3-(2H-1,3-benzodioxol-5-yl)-1-[(1-hydroxycyclopentyl)methyl]urea may inhibit enzymes involved in glucose metabolism, thereby reducing blood sugar levels.
• Cell Cycle Modulation : Some benzodioxole derivatives have been shown to induce cell cycle arrest in cancer cells, leading to reduced proliferation rates .

Case Studies

A notable study investigated a related benzodioxole derivative's effects on diabetic mice. The compound significantly reduced blood glucose levels from 252.2 mg/dL to 173.8 mg/dL after five doses, demonstrating its potential as a therapeutic agent for diabetes management .

Comparative Analysis

The following table summarizes the biological activities and IC50 values of selected benzodioxole derivatives:

Compound Name	Biological Activity	IC50 (µM)
Compound IIa	α-Amylase Inhibition	0.85
Compound IIc	α-Amylase Inhibition	0.68
Compound IId	Cancer Cell Inhibition (various lines)	26 - 65